Cas no 1219949-47-9 (N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide)

• Product Name: N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide
• CAS No: 1219949-47-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 4687148
• Update Time: 2025-05-19

N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-AMINOPHENYL)TETRAHYDRO-2H-PYRAN-4-CARBOXAMIDE
• N-(4-aminophenyl)oxane-4-carboxamide
• N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C12H16N2O2/c13-10-1-3-11(4-2-10)14-12(15)9-5-7-16-8-6-9/h1-4,9H,5-8,13H2,(H,14,15)
• InChI Key： ICDBSHAHXMBYJA-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2C=CC(=CC=2)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Topological Polar Surface Area: 64.4

N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide

Introduction to N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide (CAS No. 1219949-47-9)

N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide, a compound with the CAS number 1219949-47-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the tetrahydropyran class of heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of an amide functional group and an aromatic amine moiety in its structure imparts unique chemical and pharmacological properties, making it a subject of considerable interest in medicinal chemistry research.

The structure of N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide consists of a tetrahydropyran ring fused with a phenyl ring substituted at the 4-position with an amine group. The carboxamide group at the 4-position of the tetrahydropyran ring further enhances its reactivity and potential for biological interactions. This molecular architecture suggests that the compound may exhibit properties such as solubility, stability, and bioavailability, which are crucial for its application in drug development.

In recent years, there has been a growing interest in tetrahydropyran derivatives due to their role as key intermediates in the synthesis of various pharmacologically active compounds. The amine and carboxamide functionalities in N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide make it a versatile building block for the construction of more complex molecules. Researchers have been exploring its potential in the development of novel therapeutic agents, particularly those targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a precursor for drug candidates that interact with biological targets such as enzymes and receptors. The aromatic amine moiety can engage in hydrogen bonding and hydrophobic interactions with biological molecules, while the tetrahydropyran ring provides a rigid scaffold that can be modified to optimize binding affinity. These features make N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of tetrahydropyran derivatives in medicinal chemistry. For instance, researchers have demonstrated that modifications to the tetrahydropyran core can significantly alter the pharmacokinetic properties of associated molecules. In particular, the introduction of polar functional groups like amides can enhance water solubility, which is critical for oral and intravenous drug formulations. N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide exemplifies this trend by incorporating both an amine and an amide group into its structure.

The synthesis of N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the tetrahydropyran ring. The introduction of the amine and carboxamide groups typically occurs through nucleophilic substitution or transesterification reactions, respectively. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

From a pharmacological perspective, N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with targets such as cyclooxygenase (COX) enzymes, which are involved in inflammation pathways, or serine proteases, which play roles in various physiological processes. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The compound's potential applications extend beyond traditional small-molecule drugs. Researchers are exploring its use in biotechnology and nanomedicine, where it could serve as a component in drug delivery systems or as a ligand for biosensors. The versatility of its molecular framework allows for modifications that can tailor its properties for specific applications, such as enhancing binding affinity or improving metabolic stability.

In conclusion, N-(4-Aminophenyl)tetrahydro-2H-pyran-4-carboxamide (CAS No. 1219949-47-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing medical science.